Cas no 1956328-15-6 (Tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate)

• Product Name: Tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate
• CAS No: 1956328-15-6
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 4917966
• Update Time: 2025-10-19

Tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate
• Tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate

• Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)11-5-8-12-6-4-7-12/h4-8H2,1-3H3,(H,11,13)
• InChI Key： HVKBVLCSBOPKFH-UHFFFAOYSA-N
• SMILES： O(C(NCCN1CCC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 195
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6

Additional information on Tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate

Research Brief on Tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate (CAS: 1956328-15-6) in Chemical Biology and Pharmaceutical Applications

Tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate (CAS: 1956328-15-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its azetidine and carbamate functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development. Recent studies have highlighted its potential in modulating biological targets, including GPCRs and enzymes, due to its unique structural features.

The compound's molecular framework, featuring an azetidine ring, is of particular interest due to its conformational rigidity and ability to enhance pharmacokinetic properties. Researchers have explored its utility in the design of novel therapeutics, such as kinase inhibitors and protease modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for small-molecule inhibitors targeting inflammatory pathways, showcasing its relevance in immunology and oncology.

In addition to its role in drug discovery, Tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate has been investigated for its applications in chemical biology. Its stability under physiological conditions makes it a valuable tool for probing protein-ligand interactions and cellular signaling mechanisms. Recent advancements in synthetic methodologies have further expanded its accessibility, enabling more efficient large-scale production and derivatization.

Despite its promise, challenges remain in optimizing the compound's selectivity and bioavailability. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to drive innovation in this area, paving the way for new therapeutic candidates.

In conclusion, Tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate (CAS: 1956328-15-6) represents a critical intermediate in modern pharmaceutical research. Its multifaceted applications underscore the importance of continued exploration and development in this field. Future studies will likely focus on expanding its utility in targeted therapies and precision medicine, further solidifying its role in advancing human health.